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Compound of Interest

Compound Name: Cortisol-1,2-d2

Cat. No.: B15555785

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Cortisol-1,2-d2 is a deuterated analog of cortisol, a primary glucocorticoid hormone. This

stable isotope-labeled version of cortisol serves as an invaluable tool in analytical and clinical

chemistry, primarily as an internal standard for the accurate quantification of cortisol in

biological matrices using mass spectrometry. Its use mitigates variations in sample preparation

and instrument response, leading to more precise and reliable measurements.

Chemical Identity and Structure
Cortisol-1,2-d2 is structurally identical to cortisol, with the exception of two deuterium atoms

replacing hydrogen atoms at the C-1 and C-2 positions of the steroid nucleus. This isotopic

substitution results in a molecule that is chemically similar to cortisol but has a higher molecular

weight, allowing for its differentiation in mass spectrometric analysis.

The chemical structure of Cortisol is characterized by a pregn-4-ene-3,20-dione backbone with

hydroxyl groups at the 11β, 17α, and 21 positions.[1][2] The core structure consists of four

fused hydrocarbon rings: three cyclohexane rings and one cyclopentane ring.[3]
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Physicochemical and Analytical Data
A summary of the key quantitative data for Cortisol-1,2-d2 is presented in the table below. This

information is crucial for its application in experimental settings.

Property Value Source(s)

Chemical Formula C₂₁H₂₈D₂O₅ [4]

Molecular Weight 364.47 g/mol [4]

Unlabeled CAS Number 50-23-7 (Cortisol) [1][5]

Labeled CAS Number 1257650-73-9 [4][5]

Synonyms Hydrocortisone D2 (1,2-D2) [5]

Isotopic Purity Typically ≥98 atom % D [6]

Chemical Purity Typically ≥98% (HPLC) [6]

Appearance
White to off-white crystalline

powder
[7]

Solubility (of Cortisol)

Soluble in ethanol, DMSO, and

DMF. Sparingly soluble in

aqueous buffers.

[8]

Storage Conditions

Store at room temperature,

protected from light and

moisture.

[9]

Experimental Protocols: Quantification of Cortisol
using Cortisol-1,2-d2 as an Internal Standard
The following is a representative experimental protocol for the quantification of cortisol in

human plasma or serum using liquid chromatography-tandem mass spectrometry (LC-MS/MS)

with Cortisol-1,2-d2 as an internal standard. This protocol is a composite based on established

methodologies.[10][11][12]
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Preparation of Standards and Internal Standard
Cortisol Stock Solution: Prepare a stock solution of unlabeled cortisol in methanol or ethanol

at a concentration of 1 mg/mL.

Cortisol Calibration Standards: Serially dilute the cortisol stock solution with a suitable

solvent (e.g., methanol or a surrogate matrix) to prepare a series of calibration standards at

concentrations ranging from the expected physiological levels of cortisol.

Internal Standard (IS) Working Solution: Prepare a working solution of Cortisol-1,2-d2 in the

same solvent as the calibration standards at a fixed concentration. The concentration of the

IS should be chosen to provide a strong and reproducible signal in the mass spectrometer.

Sample Preparation (Protein Precipitation)
To a 100 µL aliquot of plasma or serum sample, add a fixed volume of the Cortisol-1,2-d2
internal standard working solution and vortex briefly.

Add three volumes of a protein precipitation agent (e.g., acetonitrile or methanol) to the

sample.

Vortex the mixture vigorously for 1-2 minutes to ensure complete protein precipitation.

Centrifuge the sample at high speed (e.g., 10,000 x g) for 10 minutes to pellet the

precipitated proteins.

Carefully transfer the supernatant to a clean tube for LC-MS/MS analysis. The supernatant

may be evaporated to dryness and reconstituted in the mobile phase to enhance sensitivity.

LC-MS/MS Analysis
Liquid Chromatography (LC):

Column: A C18 reversed-phase column is commonly used for the separation of cortisol.

Mobile Phase: A gradient elution with a mixture of water with a small amount of acid (e.g.,

0.1% formic acid) and an organic solvent (e.g., methanol or acetonitrile) is typically

employed.
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Flow Rate: A flow rate in the range of 0.2-0.5 mL/min is common.

Injection Volume: Inject a small volume (e.g., 5-20 µL) of the prepared sample extract.

Tandem Mass Spectrometry (MS/MS):

Ionization Source: Electrospray ionization (ESI) in positive ion mode is typically used.

Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion

transitions for both cortisol and Cortisol-1,2-d2. For example:

Cortisol: m/z 363.2 → 121.1

Cortisol-1,2-d2: m/z 365.2 → 121.1

The instrument parameters (e.g., collision energy, declustering potential) should be

optimized for maximum signal intensity for each transition.

Data Analysis
Integrate the peak areas for the MRM transitions of both cortisol and Cortisol-1,2-d2.

Calculate the ratio of the peak area of cortisol to the peak area of Cortisol-1,2-d2 for each

sample and calibration standard.

Construct a calibration curve by plotting the peak area ratio against the concentration of the

cortisol calibration standards.

Determine the concentration of cortisol in the unknown samples by interpolating their peak

area ratios from the calibration curve.

Visualizations
Experimental Workflow for Cortisol Quantification
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Caption: Workflow for cortisol quantification using Cortisol-1,2-d2 as an internal standard.

Biosynthesis of Cortisol
Cortisol is synthesized in the adrenal cortex from cholesterol through a series of enzymatic

reactions. This pathway is regulated by the hypothalamic-pituitary-adrenal (HPA) axis.
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Caption: Simplified pathway of cortisol biosynthesis from cholesterol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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